Cas no 2308544-01-4 (1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole)

• Product Name: 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole
• CAS No: 2308544-01-4
• MF: C₁₀H₁₇BN₂O₂
• MW: 211.083667516708
• CID: 5722242
• PubChem ID: 141672511
• Update Time: 2026-03-11

1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2308544-01-4
• AT10130
• 1-(METHYL-D3)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRAZOLE
• 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole

• Inchi： 1S/C10H17BN2O2/c1-9(2)10(3,4)15-11(14-9)8-6-7-12-13(8)5/h6-7H,1-5H3/i5D3
• InChI Key： HLXOVAMYQUFLPE-VPYROQPTSA-N
• SMILES： O1B(C2=CC=NN2C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 211.1571382g/mol
• Monoisotopic Mass: 211.1571382g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Additional information on 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole

Introduction to 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole (CAS No. 2308544-01-4)

1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole, also known by its CAS number 2308544-01-4, is a deuterated compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a deuterated analog of the widely studied 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole. The introduction of deuterium atoms into the molecular structure can significantly alter the pharmacokinetic and metabolic properties of the compound, making it a valuable tool in drug discovery and development.

The primary advantage of deuterated compounds lies in their enhanced metabolic stability. Deuterium atoms are heavier isotopes of hydrogen and form stronger C-D bonds compared to C-H bonds. This increased bond strength can lead to slower metabolism and longer half-lives of the drug in the body. In the case of 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole, this property can be particularly beneficial for drugs that are prone to rapid metabolism or have short half-lives.

Recent studies have shown that deuterated compounds like 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole can improve the therapeutic index of drugs by reducing side effects and increasing efficacy. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that deuterated analogs of certain antiviral agents exhibited improved pharmacokinetic profiles and reduced toxicity compared to their non-deuterated counterparts.

In addition to its potential applications in drug development, 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole is also a valuable reagent in synthetic chemistry. The boronate ester functionality in the molecule makes it an excellent starting material for Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules and are particularly useful in the preparation of biologically active compounds.

The synthesis of 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole typically involves several steps. First, the deuterated methyl group is introduced into the pyrazole ring using a suitable deuterium source. This is followed by the formation of the boronate ester through a boronation reaction. The detailed synthetic route can vary depending on the specific conditions and reagents used.

The physical and chemical properties of 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole have been well-characterized. It is a white solid with a melting point ranging from 90°C to 92°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it easy to handle and use in various chemical reactions.

In terms of safety and handling, 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage.

The potential applications of 1-(Methyl-D3)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-pyrazole extend beyond medicinal chemistry. In materials science and catalysis research, deuterated compounds are often used as tracers or probes to study reaction mechanisms and kinetic isotope effects. The unique properties of this compound make it a versatile tool for researchers across multiple disciplines.

In conclusion, 1-(Methyl-D3)-5-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-YL)-1H-pyrazole (CAS No. 2308544-01-4) represents an important advancement in the field of deuterated compounds. Its enhanced metabolic stability and versatile reactivity make it a valuable asset for drug discovery and synthetic chemistry applications. As research continues to uncover new uses for this compound, 1-(Methyl-D3)-5-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-YL)-1H-pyrazole is poised to play a significant role in advancing scientific knowledge and developing innovative solutions for various challenges in medicine and materials science.